
4-Chloro-2-(chloromethyl)-1-nitrobenzene
material safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
4-Chloro-2-(chloromethyl)-1-

nitrobenzene

CAS No.: 57750-81-9

Cat. No.: B1367136

Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Chloro-2-
(chloromethyl)-1-nitrobenzene

Introduction: A Chemist's Perspective on a Reactive
Intermediate
4-Chloro-2-(chloromethyl)-1-nitrobenzene is a difunctional aromatic compound of significant

interest in synthetic organic chemistry. Its utility lies in its two reactive sites: the chloromethyl

group, which is susceptible to nucleophilic substitution, and the nitro-substituted aromatic ring,

which can undergo nucleophilic aromatic substitution or reduction of the nitro group. These

characteristics make it a valuable building block for the synthesis of more complex molecules,

particularly in the development of pharmaceuticals and other specialty chemicals.

However, the very features that make this compound synthetically useful also contribute to its

hazardous nature. The presence of a nitro group and activated chlorine atoms necessitates a

thorough understanding of its reactivity and toxicology to ensure safe handling. This guide,

intended for researchers and drug development professionals, moves beyond a simple

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1367136#bc-rfq
https://www.benchchem.com/product/b1367136/docs?utm_src=pdf-body#4-chloro-2-chloromethyl-1-nitrobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1367136/docs?utm_src=pdf-body#4-chloro-2-chloromethyl-1-nitrobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1367136/docs?utm_src=pdf-body#4-chloro-2-chloromethyl-1-nitrobenzene-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


recitation of safety data sheet (MSDS) information. It aims to provide a deeper, mechanistic

understanding of the hazards associated with 4-Chloro-2-(chloromethyl)-1-nitrobenzene,

enabling you to not only follow safety protocols but also to appreciate the chemical principles

that underpin them.

Chemical and Physical Properties
A foundational aspect of safe chemical handling is a clear understanding of a substance's

physical and chemical properties. These parameters influence everything from storage

conditions to the appropriate type of personal protective equipment (PPE).

Property Value Source

CAS Number 57750-81-9 [1][2][3]

Molecular Formula C7H5Cl2NO2 [1][2]

Molecular Weight 206.02 g/mol [1][2]

Appearance
Light yellow plate or needle-

shaped solid
[4]

Storage Temperature
2-8°C, sealed in a dry

environment
[3]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. For 4-Chloro-2-
(chloromethyl)-1-nitrobenzene, the GHS classification points to significant health risks.

According to available data, this compound is classified as:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[1]
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It is also important to note the potential for this compound to cause methemoglobinemia, a

condition where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.

[4] This can lead to symptoms such as headache, dizziness, and cyanosis (a blueish tint to the

skin and lips).[4]

While this specific compound has not been identified as a carcinogen, related nitroaromatic

compounds and toluenes are known or suspected carcinogens.[4] Therefore, it is prudent to

handle 4-Chloro-2-(chloromethyl)-1-nitrobenzene with the caution afforded to a potential

carcinogen.

Hazard Summary Diagram

4-Chloro-2-(chloromethyl)-1-nitrobenzene

Primary Health Hazards

Chemical Identity CAS: 57750-81-9 C7H5Cl2NO2

Acute Oral Toxicity Harmful if swallowed

Skin Corrosion Causes severe burns

Eye Damage Causes serious eye damage

Respiratory Irritation May cause irritation

Systemic Effect Methemoglobinemia risk
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Caption: Primary GHS health hazards associated with 4-Chloro-2-(chloromethyl)-1-
nitrobenzene.

Safe Handling and Storage: A Proactive Approach
Given the hazardous nature of this compound, a proactive and meticulous approach to

handling and storage is essential.

Engineering Controls
The first line of defense is always to minimize exposure through engineering controls. All work

with 4-Chloro-2-(chloromethyl)-1-nitrobenzene should be conducted in a certified chemical

fume hood to prevent inhalation of dust or vapors.[4] Where possible, operations should be

enclosed to further reduce the risk of release.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory:

Hand Protection: Wear chemically resistant gloves. Given the corrosive nature of the

compound, regular inspection of gloves for any signs of degradation or puncture is critical.

Eye Protection: Chemical safety goggles are required at all times. When there is a risk of

splashing, a face shield should be worn in addition to goggles.[5]

Skin and Body Protection: A lab coat is standard, and for procedures with a higher risk of

exposure, a chemically resistant apron or suit should be considered.[5]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, a NIOSH-approved respirator with appropriate cartridges should be used.

[4]

Storage
Proper storage is crucial to maintain the stability of the compound and prevent accidental

release. Store 4-Chloro-2-(chloromethyl)-1-nitrobenzene in tightly closed, non-steel

containers in a cool, dry, and well-ventilated area.[4] It should be stored away from

incompatible materials, such as strong oxidizing agents.
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Emergency Procedures and First Aid
In the event of an exposure or spill, a rapid and informed response is critical.

First-Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, while holding the eyelids open.[4] Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[4] Seek medical attention, especially if irritation or burns

develop.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical assistance.[4][5]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[6]

Accidental Release Measures
In the case of a spill, the following steps should be taken:

Evacuate all non-essential personnel from the area.[4]

Ensure you are wearing appropriate PPE before attempting to clean the spill.

Cover the spill with an inert absorbent material such as dry lime, sand, or soda ash.[4] Do

not use combustible materials like sawdust.[5]

Carefully collect the absorbed material into a sealed container for hazardous waste disposal.

[4]

Ventilate the area and decontaminate the spill site with a suitable cleaning agent.[4]

Emergency Response Workflow
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Initial Assessment

Follow-up & Reporting

Exposure or Spill Occurs

Assess Scene for Immediate Dangers

Don Appropriate PPE

Contain Spill with Inert Material

If Spill

Administer First Aid

If Personal Exposure

Decontaminate Area

Seek Professional Medical AttentionPackage for Hazardous Waste Disposal

Report Incident to Safety Officer
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Caption: A workflow for responding to accidental spills or personal exposure.
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Toxicological and Ecological Considerations
A comprehensive understanding of a chemical's toxicological profile is essential for risk

assessment. As previously mentioned, 4-Chloro-2-(chloromethyl)-1-nitrobenzene is acutely

toxic if swallowed and causes severe skin and eye damage.[1] The potential for

methemoglobinemia is a significant systemic risk.[4]

From an ecological perspective, related nitroaromatic compounds are known to be toxic to

aquatic life with long-lasting effects.[6] Therefore, it is imperative to prevent this compound from

entering drains or waterways. All waste containing 4-Chloro-2-(chloromethyl)-1-nitrobenzene
must be disposed of as hazardous waste in accordance with local, state, and federal

regulations.

Conclusion: A Culture of Safety
4-Chloro-2-(chloromethyl)-1-nitrobenzene is a potent synthetic intermediate that demands a

high level of respect and caution. By understanding the chemical principles behind its reactivity

and toxicity, researchers can move beyond rote compliance with safety rules and cultivate a

true culture of safety. This involves not only adhering to established protocols for handling,

storage, and emergency response but also maintaining a constant vigilance and a proactive

mindset when working with this and other hazardous materials. The information presented in

this guide should serve as a cornerstone for developing safe and effective laboratory practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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